Cas no 136027-29-7 (1-(4-tert-Butylphenyl)propan-2-amine)

• Product Name: 1-(4-tert-Butylphenyl)propan-2-amine
• CAS No: 136027-29-7
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5702738
• PubChem ID: 21978676
• Update Time: 2025-07-22

1-(4-tert-Butylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS000155099
• 4-t-BA
• 1-(4-TERT-BUTYLPHENYL)PROPAN-2-AMINE
• 1335956-24-5
• 2-amino-1-(4-t-butylphenyl)propane
• SCHEMBL9292319
• EN300-713914
• 136027-29-7
• 1-[4-(2-Methyl-2-propanyl)phenyl]-2-propanamine
• 4-tert-butylamphetamine
• DTXSID901344121
• 1-(4-tert-Butylphenyl)propan-2-amine

• Inchi： 1S/C13H21N/c1-10(14)9-11-5-7-12(8-6-11)13(2,3)4/h5-8,10H,9,14H2,1-4H3
• InChI Key： PYIVLZVGWKGCGG-UHFFFAOYSA-N
• SMILES： NC(C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(4-tert-Butylphenyl)propan-2-amine

Comprehensive Overview of 1-(4-tert-Butylphenyl)propan-2-amine (CAS No. 136027-29-7): Properties, Applications, and Industry Insights

1-(4-tert-Butylphenyl)propan-2-amine (CAS 136027-29-7), a specialized organic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This tert-butyl-substituted phenethylamine derivative features a propan-2-amine backbone, which contributes to its versatile reactivity profile. Researchers are increasingly exploring its potential as a building block for advanced materials and bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis methodologies.

The compound's molecular structure combines a hydrophobic tert-butyl group with an amine functionality, enabling dual solubility characteristics. This property makes CAS 136027-29-7 particularly valuable in catalysis research and ligand design, addressing growing industry demands for high-efficiency chemical processes. Recent studies highlight its potential in developing next-generation functional materials, especially in energy storage applications—a hot topic in materials science forums and academic discussions.

From a synthetic chemistry perspective, 1-(4-tert-Butylphenyl)propan-2-amine serves as a crucial intermediate for chiral auxiliaries and asymmetric synthesis protocols. Its sterically hindered structure influences reaction pathways, making it valuable for selective transformations—a key focus area in modern pharmaceutical manufacturing. Industry reports suggest growing applications in electronic materials and liquid crystal technology, responding to market needs for advanced display components.

Analytical characterization of 136027-29-7 reveals distinct spectroscopic signatures, with NMR studies showing characteristic shifts for both the aromatic protons and aliphatic chain. These properties facilitate quality control in industrial-scale production, addressing common questions about compound purity verification in research communities. The thermal stability profile of this amine derivative also makes it suitable for high-temperature applications, a feature frequently discussed in polymer science circles.

Environmental considerations surrounding 1-(4-tert-Butylphenyl)propan-2-amine have prompted investigations into biodegradation pathways and eco-friendly synthesis routes. These studies align with global ESG (Environmental, Social, and Governance) trends in chemical manufacturing, answering frequent queries about sustainable chemical alternatives. The compound's low aquatic toxicity profile, as indicated by recent OECD guideline tests, positions it favorably compared to traditional aromatic amines in regulatory assessments.

In material science applications, the bulky tert-butyl group of CAS 136027-29-7 demonstrates unique space-filling properties that influence molecular packing in crystalline states. This characteristic has sparked interest in organic electronics research, particularly for developing charge transport materials—a trending topic in renewable energy discussions. Patent analyses reveal increasing incorporation of this amine derivative in photovoltaic device components and OLED technologies.

The structure-activity relationship of 1-(4-tert-Butylphenyl)propan-2-amine continues to be explored in medicinal chemistry contexts, though strictly within approved research frameworks. Its molecular scaffold shows potential for targeted modifications that could yield novel therapeutic agents, addressing frequent searches about drug discovery intermediates. Strict compliance with international chemical regulations governs all such investigations, ensuring responsible research practices.

Industrial handling of 136027-29-7 requires standard organic compound safety protocols, with particular attention to its amine functionality. Technical datasheets emphasize proper storage conditions (typically under inert atmosphere) and compatibility with common laboratory materials—information highly sought after in chemical handling forums. The compound's physical properties (including melting point and solubility parameters) are routinely documented in safety data sheets for professional reference.

Emerging applications in nanotechnology have identified 1-(4-tert-Butylphenyl)propan-2-amine as a potential surface modifier for nanoparticle functionalization. This aligns with current scientific interest in hybrid nanomaterials for biomedical imaging and catalysis, topics generating substantial discussion in scientific literature. The compound's ability to influence nanoscale assembly processes makes it valuable for bottom-up fabrication approaches.

Quality specifications for CAS 136027-29-7 typically include HPLC purity thresholds (often >98%) and rigorous residual solvent testing, reflecting industry standards for fine chemicals. These parameters respond to common quality assurance inquiries from process chemists and purchasing managers in chemical supply chains. Analytical method development for this compound frequently appears in chromatography discussions, particularly regarding amine detection techniques.

Future research directions for 1-(4-tert-Butylphenyl)propan-2-amine may explore its supramolecular chemistry applications, especially in host-guest systems design. The compound's structural rigidity and hydrogen bonding capacity offer intriguing possibilities for molecular recognition systems—a cutting-edge area in materials design. Such developments would address growing academic interest in smart materials with environmentally responsive properties.